Hydrogen-Bond Donor Count: C-5 vs. N-1 Substitution
The target compound's free base (CAS 910400-60-1) possesses 2 hydrogen-bond donors—the primary amine (NH₂) on the aminoethyl side chain and the N–H of the pyridinone ring—whereas the closest N-1 substituted regioisomer, 1-(2-aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3), has only 1 hydrogen-bond donor (the NH₂ group only), because N-alkylation irreversibly removes the ring N–H . In the target compound's hydrochloride salt form (CAS 1955554-11-6), the protonated amine raises the total HBD count to 3, further differentiating it from the neutral N-1 analog . This single-donor difference is functionally decisive: in a binding pocket, the presence or absence of one directed N–H···X hydrogen bond can determine whether a ligand achieves a stable, registered binding pose or fails to engage the target altogether .
| Evidence Dimension | Hydrogen-Bond Donor (HBD) Count |
|---|---|
| Target Compound Data | 2 HBD (free base, CAS 910400-60-1); 3 HBD (mono-HCl salt, CAS 1955554-11-6) |
| Comparator Or Baseline | 1-(2-Aminoethyl)pyridin-2(1H)-one (CAS 35597-92-3): 1 HBD |
| Quantified Difference | Δ = +1 HBD (free base vs. N-1 analog); +2 HBD (HCl salt vs. N-1 analog) |
| Conditions | Computed molecular property (standard H-bond donor count definition per IUPAC); data from Chem960 and Molbase databases |
Why This Matters
A difference of one hydrogen-bond donor can determine whether a ligand achieves a stable, registered binding pose or fails to engage the target—making C-5 vs. N-1 substitution a critical procurement decision in any structure-based design campaign.
